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Compound of Interest

Compound Name: 3-Oxo-3-phenylpropanoic acid

Cat. No.: B1214576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Oxo-3-phenylpropanoic acid, also

known as Benzoylacetic acid. It covers its fundamental chemical properties, detailed synthesis

protocols, and its emerging applications in scientific research and drug development. The

information is presented to support advanced research and development activities.

Core Chemical and Physical Properties
3-Oxo-3-phenylpropanoic acid is a β-keto acid with significant applications as a synthetic

intermediate in organic chemistry.[1] Its key quantitative properties are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Weight 164.16 g/mol [1][2][3][4]

Molecular Formula C₉H₈O₃ [1][2][4]

CAS Number 614-20-0 [1][2]

IUPAC Name 3-oxo-3-phenylpropanoic acid [2]

Synonyms
Benzoylacetic acid, 3-Keto-3-

phenylpropionic acid
[1][2]

Density 1.242 g/cm³

Melting Point 98-100 °C

Boiling Point 349.1 °C at 760 mmHg

Flash Point 179.1 °C

Experimental Protocols: Synthesis
The most well-documented method for synthesizing 3-Oxo-3-phenylpropanoic acid is through

the Claisen condensation of benzoyl chloride and a malonic acid ester, followed by hydrolysis

and decarboxylation.[1]

Protocol: Synthesis via Claisen Condensation

This protocol is divided into two primary stages:

Stage 1: Condensation

Reactants: Benzoyl chloride and diethyl malonate are used as the primary reactants.

Base: Magnesium ethoxide serves as the base to facilitate the condensation reaction.

Procedure: Benzoyl chloride is reacted with diethyl malonate in the presence of magnesium

ethoxide.

Intermediate Product: This reaction forms diethyl benzoylmalonate.[1]
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Stage 2: Hydrolysis and Decarboxylation

Hydrolysis (Saponification): The diethyl benzoylmalonate intermediate is subjected to

saponification, typically using a strong base like sodium hydroxide, to hydrolyze the ester

groups.

Acidification and Decarboxylation: The resulting dicarboxylate is then treated with an acid

(acid-catalyzed decarboxylation). This step removes one of the carboxyl groups as carbon

dioxide.[1]

Final Product: The process yields the final product, 3-Oxo-3-phenylpropanoic acid.[1]

Visualized Experimental Workflow and Biological
Activity
Diagram 1: Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-Oxo-3-phenylpropanoic
acid using the Claisen condensation method.
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Synthesis of 3-Oxo-3-phenylpropanoic Acid.

Diagram 2: Proposed Antibacterial Mechanism

Studies have shown that 3-Oxo-3-phenylpropanoic acid possesses antibacterial properties,

particularly against Gram-positive bacteria.[1] The proposed mechanism of action involves the

disruption of the bacterial cell wall.[1]
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Proposed mechanism of antibacterial action.

Applications in Research and Drug Development
3-Oxo-3-phenylpropanoic acid is a compound of growing interest in the pharmaceutical and

life sciences sectors due to its biological activities.

Antibacterial Agent: The compound has demonstrated significant antibacterial effects,

primarily against Gram-positive bacteria. Its mechanism is believed to involve the inhibition

of bacterial cell wall synthesis by binding to fatty acid components, which disrupts membrane

integrity and leads to cell death.[1]

Anticancer Research: Preliminary studies suggest that 3-Oxo-3-phenylpropanoic acid may

have anticancer properties. Research has indicated its potential to induce apoptosis in

certain cancer cell lines.[1]

Synthetic Intermediate: Beyond its direct biological activities, it serves as a crucial building

block in the synthesis of more complex molecules, including various pharmaceutical
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intermediates. A derivative, 3-phenylpropionic acid, is used in the synthesis of compounds

with potential anti-inflammatory or analgesic properties.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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